Cas no 1805305-57-0 (4-(Difluoromethyl)-3,5-diiodopyridine)

• Product Name: 4-(Difluoromethyl)-3,5-diiodopyridine
• CAS No: 1805305-57-0
• MF: C₆H₃F₂I₂N
• MW: 380.90047287941
• CID: 4812549
• Update Time: 2025-06-14

4-(Difluoromethyl)-3,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,5-diiodopyridine

• Inchi： 1S/C6H3F2I2N/c7-6(8)5-3(9)1-11-2-4(5)10/h1-2,6H
• InChI Key： QHYOYPMXQXXEIM-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3,5-diiodopyridine

Comprehensive Overview of 4-(Difluoromethyl)-3,5-diiodopyridine (CAS No. 1805305-57-0)

4-(Difluoromethyl)-3,5-diiodopyridine (CAS No. 1805305-57-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique difluoromethyl and diiodo substitutions on a pyridine backbone, exhibits remarkable chemical properties that make it invaluable for advanced research and industrial applications. Its molecular structure, featuring both halogen and fluorine groups, allows for versatile reactivity, making it a sought-after intermediate in synthetic chemistry.

The growing interest in 4-(Difluoromethyl)-3,5-diiodopyridine is closely tied to the increasing demand for fluorinated and halogenated compounds in drug discovery. Fluorine incorporation, in particular, is a hot topic in medicinal chemistry due to its ability to enhance bioavailability, metabolic stability, and binding affinity. Researchers frequently search for terms like "fluorinated pyridine derivatives" and "diiodopyridine applications", reflecting the compound's relevance in cutting-edge studies. Additionally, its role in the development of agrochemicals and functional materials aligns with current trends in sustainable chemistry and green synthesis.

From a synthetic perspective, CAS No. 1805305-57-0 serves as a pivotal building block for constructing complex molecular architectures. Its diiodo groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are cornerstone methodologies in modern organic synthesis. This versatility has led to its exploration in the design of novel catalysts, ligands, and optoelectronic materials. The compound's stability under various reaction conditions further enhances its utility, making it a preferred choice for high-yield transformations.

In the context of drug development, 4-(Difluoromethyl)-3,5-diiodopyridine is often investigated for its potential as a pharmacophore. The difluoromethyl moiety is known to mimic hydroxyl or carbonyl groups, enabling the modulation of drug-receptor interactions. This property is particularly valuable in the design of kinase inhibitors and antiviral agents, where precise molecular recognition is critical. Recent publications highlight its use in fragment-based drug discovery, a trending approach that prioritizes efficiency and selectivity in lead optimization.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the fabrication of organic semiconductors and liquid crystals. The electron-withdrawing nature of its diiodo and difluoromethyl groups contributes to tunable electronic properties, which are essential for developing next-generation OLEDs and photovoltaic devices. As the demand for energy-efficient technologies rises, so does the interest in specialized intermediates like CAS No. 1805305-57-0.

Quality and purity are paramount when working with 4-(Difluoromethyl)-3,5-diiodopyridine. Reputable suppliers ensure rigorous analytical validation, including HPLC, NMR, and mass spectrometry, to meet the stringent requirements of research and industrial applications. Storage recommendations typically emphasize protection from light and moisture to maintain stability, as the compound's reactivity can be sensitive to environmental factors.

In summary, 4-(Difluoromethyl)-3,5-diiodopyridine (CAS No. 1805305-57-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in contemporary chemistry. As scientific inquiries continue to explore "halogenated pyridine synthesis" and "fluorine in medicinal chemistry", this compound will undoubtedly remain a focal point of interdisciplinary research.